Cortisol, also known as hydrocortisone, is a glucocorticoid produced by the adrenal gland. This stable labeled internal standard is suitable for quantitation of cortisol levels in whole blood by LC-MS/MS for newborn screening of congenital adrenal hyperplasia (CAH) and in serum or plasma by LC-MS/MS for determination of several diseases including Cushing′s syndrome, Addison′s disease, and Sheehan′s syndrome.
An isotope labelled of Hydrocortisone. Hydrocortisone can be used for the treatment of adrenocortical insufficiency, adrenogenital syndrome, high blood calcium, thyroiditis, rheumatoid arthritis, dermatitis, asthma, and COPD.
Cortisol-9,11,12,12-d4
CAS No.: 73565-87-4
VCID: VC0196582
Molecular Formula: C21H30O5
Molecular Weight: 364.5 g/mol
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.

Description |
Cortisol-9,11,12,12-d4 is a deuterated form of cortisol, a glucocorticoid hormone produced by the adrenal cortex. This compound is specifically labeled with deuterium atoms at positions 9, 11, and two at position 12, making it useful for studying the metabolism of cortisol in biological systems. Cortisol itself is a crucial hormone involved in stress response, metabolism, and immune function . Applications and UsesCortisol-9,11,12,12-d4 is primarily used in research to study cortisol metabolism. It is utilized in clinical mass spectrometry, environmental analysis, and metabolomics studies . The deuterated form allows researchers to trace the metabolic pathways of cortisol in biological systems, providing insights into its role in stress response, metabolism, and immune suppression . Research FindingsResearch involving Cortisol-9,11,12,12-d4 focuses on understanding cortisol's role in metabolism and immune function. Cortisol is known to influence glucose metabolism by promoting gluconeogenesis and inhibiting glucose uptake in peripheral tissues . It also plays a significant role in immune response by suppressing inflammation and shifting the immune response towards a Th2 dominance . Key Research Findings
Safety and HandlingCortisol-9,11,12,12-d4 is considered a stable isotope-labeled compound and should be handled with caution. It is suspected to be harmful if ingested, inhaled, or if it comes into contact with the skin, and may damage fertility or the unborn child . Storage recommendations include keeping it at room temperature away from light and moisture . |
---|---|
CAS No. | 73565-87-4 |
Product Name | Cortisol-9,11,12,12-d4 |
Molecular Formula | C21H30O5 |
Molecular Weight | 364.5 g/mol |
IUPAC Name | (8R,9R,10R,13R,17R)-8,9-dideuterio-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D |
Standard InChIKey | JYGXADMDTFJGBT-SSWZDPBISA-N |
Isomeric SMILES | [2H][C@]12CCC3=CC(=O)CC[C@@]3([C@@]1(C(C[C@@]4(C2CC[C@@]4(C(=O)CO)O)C)O)[2H])C |
SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O |
Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O |
Purity | 95% by HPLC; 98% atom D |
Related CAS | 73565-87-4 (unlabelled) |
Synonyms | 11β,17α,21-Trihydroxypregn-4-ene-3,20-dione-D4, 11β,17α,21-Trihydroxypregn-4-ene-3,20-dione-d4 (9,11,12,12-d4), 17-Hydroxycorticosterone-9,11,12,12-d4, 17-Hydroxycorticosterone-D4, 4-Pregnene-11β,17α,21-triol-3,20-dione-D4, 4-Pregnene-11β,17α,21-triol-3,20-dione-d4 (9,11,12,12-d4), Cortisol-9,11,12,12-d4, Deuterated cortisol, Deuterated hydrocortisone, Kendall′s compound F (9,11,12,12-d4), Reichstein′s substance M (9,11,12,12-d4) |
Tag | Cortisone Impurities |
PubChem Compound | 154731505 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume